Ethyl 4-(3-(aminomethyl)-4-fluorobenzyl)piperazine-1-carboxylate

• Molecular Formula: C15H22FN3O2
• Molecular Weight: 295.35 g/mol
• IUPAC Name: ethyl 4-[[3-(aminomethyl)-4-fluorophenyl]methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C15H22FN3O2/c1-2-21-15(20)19-7-5-18(6-8-19)11-12-3-4-14(16)13(9-12)10-17/h3-4,9H,2,5-8,10-11,17H2,1H3
• InChI Key: UBIUUTUZTBZEPY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)CC2=CC(=C(C=C2)F)CN

Description

Ethyl 4-(3-(aminomethyl)-4-fluorobenzyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C15H22FN3O2 and its molecular weight is 295.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 4-(3-cyano-4-fluorobenzyl)piperazine-1-carboxylate (5.9 g, 20.3 mmol, 1.0 equiv.) was dissolved in MeOH (47 mL), to which was added 12 M HCl (2.0 mL, 24.3 mmol, 1.2 equiv) while stirring vigorously. A catalytic amount of palladium on carbon (Aldrich, wet, 10% w/w) was then added as a MeOH slurry. The reaction was placed in a Parr bomb under atmosphere of H2 (55 psi) for 1 hour at room temperature. The reaction mixture was filtered through Celite and concentrated under reduced pressure to provide 5 g of ethyl 4-(3-(aminomethyl)-4-fluorobenzyl)piperazine-1-carboxylate.